molecular formula C9H9NO4 B8580785 5-(2,2-Dihydroxyethyl)-5h-furo[3,2-c]pyridin-4-one

5-(2,2-Dihydroxyethyl)-5h-furo[3,2-c]pyridin-4-one

Cat. No.: B8580785
M. Wt: 195.17 g/mol
InChI Key: GJFUHUGFYXWVBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2,2-Dihydroxyethyl)-5h-furo[3,2-c]pyridin-4-one is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9NO4

Molecular Weight

195.17 g/mol

IUPAC Name

5-(2,2-dihydroxyethyl)furo[3,2-c]pyridin-4-one

InChI

InChI=1S/C9H9NO4/c11-8(12)5-10-3-1-7-6(9(10)13)2-4-14-7/h1-4,8,11-12H,5H2

InChI Key

GJFUHUGFYXWVBT-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C(=O)C2=C1OC=C2)CC(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (60% in oil, 0.36 g) was suspended in DMF(10 ml), and was cooled to 0° C. in an ice water bath. 5H-Furo[3,2-c]pyridin-4-one(1.0 g) was added thereto at the same temperature, and the mixture was stirred at 0° C. for an hour. Bromoacetaldehyde diethylacetal(2.6 ml) was added thereto, and the mixture was stirred at 80° C. for 5 hours. Water was added to the reaction liquid, followed by extraction by ethyl acetate. The organic layer was dried over sodium sulfate, and condensed under reduced pressure. A 3N-hydrochloric acid(5.8 ml) was added to an acetone solution (20 ml) of the residue, and the liquid was stirred at 60° C. for 5 hours. Water was added to the reaction liquid and stirred at room temperature. The precipitated insoluble matter was separated, washed with water, and dried to give the title compound(0.90 g) as a white solid.
Quantity
0.36 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
2.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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